Cas no 2228211-10-5 (4-(but-3-yn-1-yl)-3-(trifluoromethyl)pyridine)

• Product Name: 4-(but-3-yn-1-yl)-3-(trifluoromethyl)pyridine
• CAS No: 2228211-10-5
• MF: C₁₀H₈F₃N
• MW: 199.172432899475
• CID: 6012279
• PubChem ID: 165670050
• Update Time: 2025-06-08

4-(but-3-yn-1-yl)-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(but-3-yn-1-yl)-3-(trifluoromethyl)pyridine
• EN300-1953403
• 2228211-10-5

• Inchi： 1S/C10H8F3N/c1-2-3-4-8-5-6-14-7-9(8)10(11,12)13/h1,5-7H,3-4H2
• InChI Key： USZSVOJOEAHIDL-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1CCC#C)(F)F

Computed Properties

• Exact Mass: 199.06088375g/mol
• Monoisotopic Mass: 199.06088375g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 225
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9Ų

Additional information on 4-(but-3-yn-1-yl)-3-(trifluoromethyl)pyridine

Comprehensive Overview of 4-(but-3-yn-1-yl)-3-(trifluoromethyl)pyridine (CAS No. 2228211-10-5)

The compound 4-(but-3-yn-1-yl)-3-(trifluoromethyl)pyridine (CAS No. 2228211-10-5) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyridine ring substituted with a trifluoromethyl group and a but-3-yn-1-yl side chain, makes it a valuable intermediate in the synthesis of bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to the trifluoromethyl group's ability to enhance metabolic stability and bioavailability.

In recent years, the demand for fluorinated compounds like 4-(but-3-yn-1-yl)-3-(trifluoromethyl)pyridine has surged, driven by their widespread use in medicinal chemistry. The trifluoromethyl moiety is a key feature in many FDA-approved drugs, as it often improves binding affinity and pharmacokinetic properties. This compound's alkynyl side chain also offers versatility for further functionalization, making it a popular choice for click chemistry applications. Such characteristics align with the growing trend of fragment-based drug design and high-throughput screening in modern drug development.

From an industrial perspective, 4-(but-3-yn-1-yl)-3-(trifluoromethyl)pyridine is synthesized through multi-step organic reactions, often involving palladium-catalyzed cross-coupling or nucleophilic substitution. Its CAS No. 2228211-10-5 serves as a unique identifier in chemical databases, facilitating procurement and regulatory compliance. The compound's stability under standard storage conditions and compatibility with common solvents further enhances its utility in laboratory settings. As sustainability becomes a focal point in chemical manufacturing, researchers are also exploring greener synthetic routes for such fluorinated building blocks.

The rise of AI-driven drug discovery has further amplified interest in 4-(but-3-yn-1-yl)-3-(trifluoromethyl)pyridine. Computational models frequently highlight trifluoromethylated compounds as promising candidates for targeting enzymes and receptors. This aligns with frequent search queries like "best fluorinated intermediates for drug design" or "pyridine derivatives in medicinal chemistry." Additionally, the compound's potential role in agrochemicals—such as herbicides or fungicides—resonates with searches for "novel pyridine-based agrochemicals."

Quality control and analytical characterization of CAS No. 2228211-10-5 are critical for ensuring reproducibility in research. Techniques like NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to verify purity and structural integrity. Suppliers often provide certificates of analysis (CoA) to meet the stringent requirements of pharmaceutical and agrochemical industries. This transparency addresses common user concerns, such as "how to verify the purity of fluorinated pyridines" or "standards for pyridine derivative characterization."

Looking ahead, 4-(but-3-yn-1-yl)-3-(trifluoromethyl)pyridine is poised to remain a key player in the development of next-generation therapeutics and crop protection agents. Its combination of structural features and synthetic adaptability positions it at the intersection of multiple high-growth research areas. For those exploring "emerging fluorinated heterocycles" or "pyridine applications in life sciences," this compound offers a compelling case study in innovation and utility.